1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one

• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)-3-propanoylpiperidin-2-one
• InChI: InChI=1S/C16H21NO2/c1-4-15(18)14-6-5-7-17(16(14)19)13-9-11(2)8-12(3)10-13/h8-10,14H,4-7H2,1-3H3
• InChI Key: DFPRILUXUXZGGS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCCN(C1=O)C2=CC(=CC(=C2)C)C

Description

1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one is a bicyclic organic compound featuring a piperidin-2-one core substituted with a 3,5-dimethylphenyl group at position 1 and a propanoyl (propionyl) group at position 2. This compound belongs to a class of nitrogen-containing heterocycles with applications in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one can be achieved through several synthetic routes. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach is the intramolecular anti-Markovnikov hydroamination of 1-(3-aminopropyl)vinylarenes in the presence of a rhodium catalyst . These methods provide high yields and are suitable for industrial production.

Chemical Reactions Analysis

1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine ring, using reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound has been studied for its potential biological activities, including anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the PI3K/AKT signaling pathway, which is involved in cell proliferation and survival . This inhibition leads to the induction of apoptosis in cancer cells, making it a potential anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

1-(3,5-Dimethylphenyl)-2-phenylprop-2-en-1-one (7i)

• Structure: Shares the 3,5-dimethylphenyl group but replaces the piperidin-2-one core with a propenone (α,β-unsaturated ketone) system.
• Synthesis : Synthesized via I(III)-mediated aryl migration/elimination with an 82% yield using (Z)-silane precursors .
• Key Differences: The absence of the piperidine ring reduces conformational rigidity compared to the target compound. The propenone group may enhance electrophilicity, influencing reactivity in Michael additions or cycloadditions.

3-Phenyl-2-(piperidin-1-yl)-thiopyrano[3,4-b]pyrimidin-4-one

• Structure: Contains a fused thiopyrano-pyrimidinone system with a piperidinyl substituent.
• Such features may enhance binding to biological targets compared to the simpler piperidin-2-one scaffold .

3,5-DMEC (1-(3,5-Dimethylphenyl)-2-(ethylamino)propan-1-one)

• Structure: Retains the 3,5-dimethylphenyl group but features an ethylamino-propanone chain instead of the piperidin-2-one-propanoyl system.
• Pharmacological Relevance: Classified as a psychoactive substance, highlighting the role of the 3,5-dimethylphenyl group in central nervous system (CNS) activity.

1-(3,5-Dimethylphenyl)-1,3-diazinane-2,4,6-trione

• Structure : Substitutes the piperidin-2-one core with a 1,3-diazinane-2,4,6-trione (barbiturate-like) system.
• This contrasts with the single ketone in the target compound, which may prioritize lipophilicity .

N-(3,5-Dimethylphenyl)-3-(isoindole-1,3-dione)propanamide

• Structure: Replaces the propanoylpiperidin-2-one with an isoindole-1,3-dione-linked propanamide.
• Key Differences : The amide group enhances hydrogen-bonding capacity, while the isoindole dione contributes to aromatic stacking. Such modifications could alter pharmacokinetic profiles compared to the target compound’s ketone-dominated system .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Synthesis Yield (%)	Reported Bioactivity
1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one	Piperidin-2-one	3,5-Dimethylphenyl, propanoyl	N/A	N/A
1-(3,5-Dimethylphenyl)-2-phenylprop-2-en-1-one (7i)	Propenone	3,5-Dimethylphenyl, phenyl	82	Electrophilic reactivity
3,5-DMEC	Propanone	3,5-Dimethylphenyl, ethylamino	N/A	Psychoactive (CNS effects)
1-(3,5-Dimethylphenyl)-1,3-diazinane-2,4,6-trione	Diazinane trione	3,5-Dimethylphenyl, indole methylidene	N/A	Potential metal chelation

Key Research Findings

Substituent-Driven Reactivity: The 3,5-dimethylphenyl group consistently enhances lipophilicity across analogs, but bioactivity depends on the core structure. For example, 3,5-DMEC’s psychoactivity contrasts with the inert propenone system in compound 7i .

Synthetic Accessibility : I(III)-mediated methods (e.g., for 7i) achieve high yields for α,β-unsaturated ketones, whereas piperidin-2-one derivatives may require alternative strategies like cyclocondensation .

Pharmacophore Potential: Piperidin-2-one cores, as in the target compound, balance rigidity and solubility, making them versatile scaffolds for drug design compared to more rigid fused systems (e.g., thiopyrano-pyrimidinones) .

Biological Activity

1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one is a synthetic compound that has garnered attention for its potential biological activities, particularly in the realm of cancer research. This article explores its biological activity, including cytotoxic effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the piperidinone class, characterized by a piperidine ring substituted with a propanoyl group and a dimethylphenyl moiety. This structural configuration is believed to influence its biological interactions significantly.

Cytotoxic Activity

Research indicates that 1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one exhibits substantial cytotoxicity against various cancer cell lines. For instance, studies have demonstrated that it can induce apoptosis in cancer cells through mechanisms such as DNA fragmentation and activation of caspases, particularly caspase-3, which is crucial in the apoptotic pathway .

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
HL-60 (Leukemia)	54	DNA fragmentation, caspase activation
HSC-2 (Oral Squamous Carcinoma)	87	Apoptosis induction
MCF-7 (Breast Cancer)	20.1	ROS generation
KB-V1 (Cervical Cancer)	20	Tubulin polymerization interference

The biological activity of 1-(3,5-Dimethylphenyl)-3-propanoylpiperidin-2-one is primarily attributed to its ability to interact with cellular targets involved in cancer progression:

• Caspase Activation : The compound activates caspases, leading to programmed cell death in malignant cells while sparing normal cells .
• DNA Fragmentation : Induction of DNA damage is a critical pathway through which this compound exerts its cytotoxic effects .
• Reactive Oxygen Species (ROS) : Increased ROS production has been implicated in the cytotoxicity observed in breast cancer cells .

Case Studies

Several case studies have highlighted the effectiveness of this compound in preclinical settings. For example:

• A study involving the treatment of HL-60 cells with varying concentrations of the compound showed a dose-dependent increase in apoptosis markers, confirming its potential as an anticancer agent .
• Another investigation assessed the compound's effects on a panel of human tumor cell lines, revealing significant selectivity towards malignant cells compared to normal fibroblasts .